Cas no 259750-59-9 (3-Ethyl-6-fluoro-1H-indazole)

• Product Name: 3-Ethyl-6-fluoro-1H-indazole
• CAS No: 259750-59-9
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 247206
• Update Time: 2023-08-02

3-Ethyl-6-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,3-ethyl-6-fluoro-
• 3-Ethyl-6-fluoro-1H-indazole
• 1H-Indazole, 3-ethyl-6-fluoro-
• BCP21048
• FCH1175332
• AX8289172

• Inchi： 1S/C9H9FN2/c1-2-8-7-4-3-6(10)5-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： ICWGBAFJCUHSHX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NNC=2CC

Computed Properties

• Exact Mass: 164.075
• Monoisotopic Mass: 164.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.242±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),